Cas no 1696247-24-1 (1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 1696247-24-1
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5707124
• PubChem ID: 130496608
• Update Time: 2025-10-13

1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1696247-24-1
• EN300-1106096
• 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-(2-methoxypropyl)-5-methyl-

• Inchi： 1S/C8H15N3O/c1-6-4-8(9)10-11(6)5-7(2)12-3/h4,7H,5H2,1-3H3,(H2,9,10)
• InChI Key： MTTPJXBZDKHPPJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 291.3±30.0 °C(Predicted)
• pka: 4.00±0.11(Predicted)

Additional information on 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 1696247-24-1 and Product Name: 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine

The compound with the CAS number 1696247-24-1 and the product name 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This pyrazole derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. Pyrazoles are heterocyclic compounds that have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent research has highlighted the importance of pyrazole derivatives in drug discovery. The 2-Methoxypropyl and 5-methyl substituents in the molecule contribute to its stability and bioavailability, which are critical factors in pharmaceutical development. Studies have shown that these modifications can improve the compound's ability to interact with biological targets, thereby increasing its efficacy. The 1H-pyrazol-3-amine core structure is particularly noteworthy, as it has been found to exhibit strong binding affinity to various enzymes and receptors involved in metabolic pathways.

In the context of current pharmaceutical research, 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine has shown potential in modulating key signaling pathways associated with diseases such as diabetes, cancer, and neurodegenerative disorders. The compound's ability to inhibit specific enzymes has been demonstrated in vitro, suggesting its utility as a lead compound for the development of novel therapeutics. For instance, preliminary studies indicate that it may interfere with the activity of kinases, which are often overexpressed in tumor cells. This mechanism of action aligns with the growing interest in targeted therapy approaches.

The synthesis of 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve the desired product. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been crucial in characterizing the compound's structure and confirming its identity.

From a pharmacokinetic perspective, the structural features of 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine contribute to its favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the 2-Methoxypropyl group enhances lipophilicity, which can improve oral bioavailability, while the 5-methyl substituent may influence metabolic stability. These factors are essential for determining the compound's suitability for clinical translation.

One of the most exciting aspects of this compound is its potential in combination therapy. Researchers are exploring its synergistic effects when used alongside other drugs that target different pathways. For example, studies suggest that 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine may enhance the efficacy of chemotherapeutic agents by inhibiting resistance mechanisms. This approach could lead to more effective treatment regimens for patients with refractory diseases.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective drugs reach the market. The development of 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine will need to undergo rigorous preclinical and clinical testing to demonstrate its safety and efficacy. Collaborations between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this research from bench to bedside.

In conclusion, 1-(2-Methoxypropyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1696247-24-1) represents a promising candidate for therapeutic development due to its unique structural features and biological activities. Its potential applications in treating various diseases make it an attractive target for further research. As our understanding of molecular mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.